Ebracteolatanolide A

• Molecular Formula: C20H28O4
• Molecular Weight: 332.4 g/mol
• IUPAC Name: (1S,3R,8S,9R,10R,11R,16R)-9-hydroxy-5,11,15,15-tetramethyl-2,7-dioxapentacyclo[8.8.0.01,3.04,8.011,16]octadec-4-en-6-one
• InChI: InChI=1S/C20H28O4/c1-10-12-14(23-17(10)22)13(21)15-19(4)8-5-7-18(2,3)11(19)6-9-20(15)16(12)24-20/h11,13-16,21H,5-9H2,1-4H3/t11-,13+,14+,15+,16-,19-,20+/m1/s1
• InChI Key: LDVDGGIHTUCGMX-REKFSXRJSA-N
• Isomeric SMILES: CC1=C2[C@@H]([C@@H]([C@H]3[C@@]4(CCCC([C@H]4CC[C@@]35[C@@H]2O5)(C)C)C)O)OC1=O
• Canonical SMILES: CC1=C2C(C(C3C4(CCCC(C4CCC35C2O5)(C)C)C)O)OC1=O

Description

Ebracteolatanolide A is a diterpenoid compound isolated from the roots of the plant Euphorbia ebracteolata . This compound has garnered attention due to its unique chemical structure and potential biological activities, including cytotoxic effects against tumor cells .

Preparation Methods

Ebracteolatanolide A is typically isolated from the roots of Euphorbia ebracteolata through extraction with petroleum ether . The compound is then purified using chromatographic techniques. The structure of this compound is elucidated through spectroscopic analysis and molecular modeling

Chemical Reactions Analysis

Ebracteolatanolide A undergoes various chemical reactions, including:

Oxidation: This reaction can modify the hydroxyl groups present in the compound.

Reduction: Reduction reactions can alter the carbonyl groups in the molecule.

Substitution: Substitution reactions can occur at specific positions on the diterpenoid skeleton.

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Ebracteolatanolide A has several scientific research applications:

Chemistry: It is used as a reference compound in the study of diterpenoids and their chemical properties.

Biology: The compound has shown cytotoxic effects against various tumor cell lines, making it a subject of interest in cancer research.

Medicine: This compound is being investigated for its potential therapeutic effects, particularly in the treatment of cancer.

Industry: While its industrial applications are limited, it is used in the production of high-purity natural products for research purposes.

Mechanism of Action

The mechanism of action of Ebracteolatanolide A involves the inhibition of the NF-κB pathway, which plays a crucial role in tumor progression and drug resistance . By inhibiting this pathway, this compound induces apoptosis in tumor cells, thereby exerting its cytotoxic effects .

Comparison with Similar Compounds

Ebracteolatanolide A is similar to other diterpenoids isolated from Euphorbia ebracteolata, such as:

Jolkinolide B: Another diterpenoid with cytotoxic properties.

Ebracteolatanolide B: A closely related compound with similar biological activities.

Yuexiandajisu D and E: Dimeric diterpenoids with unique structural features.

This compound stands out due to its specific inhibition of the NF-κB pathway, which is not as prominently observed in the other compounds .